Cas no 78710-36-8 (2-Chloro-N-(2-methylbenzyl)acetamide)

2-Chloro-N-(2-methylbenzyl)acetamide structure
78710-36-8 structure
Product Name:2-Chloro-N-(2-methylbenzyl)acetamide
CAS No:78710-36-8
MF:C10H12ClNO
MW:197.661381721497
MDL:MFCD08444138
CID:553432
PubChem ID:9291148
Update Time:2025-04-19

2-Chloro-N-(2-methylbenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(2-methylbenzyl)acetamide
    • 2-chloro-N-[(2-methylphenyl)methyl]acetamide
    • Acetamide,2-chloro-N-[(2-methylphenyl)methyl]-
    • 78710-36-8
    • Z147651714
    • SCHEMBL3022726
    • AKOS001276618
    • DTXSID40429413
    • FT-0691639
    • 5-(2-Chlorophenyl)-1H-Pyrazole-3-Carboxylicacid
    • MFCD08444138
    • EN300-23174
    • MDL: MFCD08444138
    • Inchi: 1S/C10H12ClNO/c1-8-4-2-3-5-9(8)7-12-10(13)6-11/h2-5H,6-7H2,1H3,(H,12,13)
    • InChI Key: CLEDDHAOOOPHJM-UHFFFAOYSA-N
    • SMILES: ClCC(NCC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 197.0607417g/mol
  • Monoisotopic Mass: 197.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.147
  • Boiling Point: 382.323°C at 760 mmHg
  • Flash Point: 185.023°C
  • Refractive Index: 1.536

2-Chloro-N-(2-methylbenzyl)acetamide Pricemore >>

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